
An In-depth Technical Guide to (E)-2-hexyldec-2-
enal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hexyl-2-decenal

Cat. No.: B12085729 Get Quote

This technical guide provides a comprehensive overview of (E)-2-hexyldec-2-enal, a significant

unsaturated aldehyde. The document is intended for researchers, scientists, and professionals

in drug development, offering detailed information on its chemical identity, properties,

synthesis, and analysis.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name (E)-2-hexyldec-2-enal is an unsaturated

aldehyde with the molecular formula C16H30O.[1][2][3] It is characterized by a sixteen-carbon

chain with a double bond at the second carbon and an aldehyde functional group.

A variety of synonyms and identifiers are used in literature and chemical databases to refer to

this compound. These are crucial for comprehensive literature searches and substance

identification.
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Identifier Type Identifier

IUPAC Name (E)-2-hexyldec-2-enal

CAS Number 64935-39-3, 13893-39-5

PubChem CID 13479201, 53424309

FEMA Number 4786

UNII V7NK8BCX89, CIC69FY5FI

InChIKey RSBRHLFCWKXUSQ-JQIJEIRASA-N

Synonyms
2-Decenal, 2-hexyl-, (2E)-; (E)-2-Hexyl-2-

decenal; 2-Hexyl-2-decenal

Physicochemical Properties
The physicochemical properties of (E)-2-hexyldec-2-enal are essential for its handling,

application, and analysis. The following table summarizes key quantitative data.
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Property Value Source

Molecular Weight 238.41 g/mol PubChem[1]

Molecular Formula C16H30O PubChem[1]

Boiling Point 126-127 °C at 3.5 Torr LookChem[4]

Density 0.841 ± 0.06 g/cm³ (Predicted) LookChem[4]

XLogP3 6.7 PubChem[1]

Hydrogen Bond Donor Count 0 LookChem[4]

Hydrogen Bond Acceptor

Count
1 LookChem[4]

Rotatable Bond Count 12 LookChem[4]

Exact Mass 238.229665576 Da PubChem[1]

Complexity 194 LookChem[4]

Refractive Index (Polar) 2101 NIST WebBook[2]

Refractive Index (Non-polar) 1769 NIST WebBook[2]

Synthesis Protocol
A general method for the synthesis of 2-alkylalk-2-enals, including the structural class of (E)-2-

hexyldec-2-enal, involves an aldol-type condensation of an n-alkanal.[5] This procedure can be

adapted for the specific synthesis of (E)-2-hexyldec-2-enal.

Materials:

n-Octanal

n-Hexanal

Catalyst (e.g., a secondary amine like pyrrolidine)

Solvent (e.g., a non-polar organic solvent like toluene)
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Dehydrating agent (e.g., molecular sieves or a Dean-Stark apparatus)

Quenching agent (e.g., dilute acid)

Extraction solvent (e.g., diethyl ether)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: A solution of n-octanal and n-hexanal in an appropriate solvent is prepared

in a round-bottom flask equipped with a reflux condenser and a means for water removal

(e.g., Dean-Stark trap).

Catalysis: A catalytic amount of a secondary amine is added to the solution.

Reaction: The mixture is heated to reflux. The progress of the reaction is monitored by

observing the amount of water collected in the Dean-Stark trap or by analytical techniques

such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The

reaction is quenched by the addition of a dilute acid solution.

Extraction and Purification: The organic layer is separated, and the aqueous layer is

extracted with an organic solvent. The combined organic layers are washed with brine, dried

over an anhydrous drying agent, and the solvent is removed under reduced pressure. The

crude product is then purified by distillation under reduced pressure or by column

chromatography to yield the desired (E)-2-hexyldec-2-enal.[5] The E/Z isomers can be

separated and characterized by their gas chromatography retention indices and mass

spectrometry data.[5]

Experimental Workflow and Signaling Pathways
To visualize the synthesis process, a logical workflow diagram is provided below. Currently,

there is limited specific information available in the public domain regarding the direct

involvement of (E)-2-hexyldec-2-enal in specific biological signaling pathways. However,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

http://www.imreblank.ch/JAFC_2004_52_3525.pdf
http://www.imreblank.ch/JAFC_2004_52_3525.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12085729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


related unsaturated aldehydes, such as trans-2-hexenal, are known to act as signaling

molecules in plant defense mechanisms.[6]
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Caption: Synthetic workflow for (E)-2-hexyldec-2-enal via aldol condensation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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